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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)-4-piperidinol

Cat. No.: B1299945 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(4-Nitrophenyl)-4-piperidinol (CAS No.

79421-45-7) was not readily available. The following guidance is based on safety data for

structurally similar compounds, such as 1-(4-Nitrophenyl)piperazine and N-(4-

Nitrophenyl)piperidine. It is imperative to treat 1-(4-Nitrophenyl)-4-piperidinol as a potentially

hazardous substance and to handle it with the utmost care, following all institutional and

regulatory safety protocols.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(4-Nitrophenyl)-4-piperidinol.

Hazard Summary
Based on analogous compounds, 1-(4-Nitrophenyl)-4-piperidinol is anticipated to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to avoid

direct contact, inhalation, and ingestion.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical. The following table summarizes

the recommended PPE for handling this compound.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye Protection
Safety glasses with side

shields or goggles

Must conform to European

standard EN 166 or OSHA 29

CFR 1910.133.[2] Do not wear

contact lenses.

Hand Protection Chemical-resistant gloves

Inspect gloves before use.

Refer to the manufacturer's

data for breakthrough time and

permeability. Remove gloves

carefully to avoid skin

contamination.[3]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Wear appropriate protective

clothing to prevent skin

exposure.[2][3] For larger

quantities or risk of splashing,

consider an impervious apron.

Respiratory Protection

Not required under normal

laboratory use with adequate

ventilation

For large-scale operations,

emergency situations, or if

ventilation is inadequate, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[3]

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is essential to ensure safety.

1. Engineering Controls:

Always handle 1-(4-Nitrophenyl)-4-piperidinol in a well-ventilated area, preferably within a

chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5]
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2. Pre-Handling:

Read and understand this safety guide and any available institutional protocols.

Assemble all necessary PPE and ensure it is in good condition.

Prepare your workspace by covering surfaces with absorbent, disposable bench paper.

3. Handling the Compound:

Avoid the formation of dust and aerosols.[1]

Avoid all personal contact, including inhalation.[4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling and before any breaks.[1]

4. Post-Handling:

Decontaminate the work area.

Remove and wash contaminated clothing before reuse.[1]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2]

Disposal Plan
Proper disposal of 1-(4-Nitrophenyl)-4-piperidinol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Classification:

This compound and any materials contaminated with it should be treated as hazardous

waste.[1]

2. Containerization:
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Collect waste in a designated, properly labeled, and sealed container.

Ensure the waste container is compatible with the chemical.

3. Disposal Procedure:

Dispose of the hazardous waste through an approved waste disposal plant.[1][2][5]

Follow all local, regional, and national regulations for hazardous waste disposal.

Do not empty into drains.[2]

Visualizing the PPE Selection Workflow
The following diagram illustrates the logical steps for selecting the appropriate Personal

Protective Equipment when handling 1-(4-Nitrophenyl)-4-piperidinol.
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Risk Assessment

PPE Selection

Operational Steps

Start: Prepare to handle
1-(4-Nitrophenyl)-4-piperidinol

Is adequate ventilation
(e.g., fume hood) available?

Standard PPE:
- Safety Goggles (EN 166)

- Chemical-Resistant Gloves
- Lab Coat

Yes
Add Respirator

(NIOSH/EN 136 approved)

No / Emergency / Large Scale

Proceed with Caution:
Use Full PPE Ensemble

Handle Chemical following
Safe Operating Procedures

Dispose of Waste as
Hazardous Material

End of Process

Click to download full resolution via product page

Caption: Workflow for PPE selection when handling 1-(4-Nitrophenyl)-4-piperidinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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